Cas no 1015-97-0 (1H-benzo[f]indazole-4,9-dione)

• Product name: 1H-benzo[f]indazole-4,9-dione
• CAS No: 1015-97-0
• MF: C₁₁H₆N₂O₂
• MW: 198.17754
• CID: 893110
• PubChem ID: 301369

1H-benzo[f]indazole-4,9-dione Chemical and Physical Properties

Names and Identifiers

• 1H-benzo[f]indazole-4,9-dione
• (1,4)-Naphthoquinono< 3,2-c> -1H-pyrazole
• 1(2)H-Benz[f]indazol-4,9-dion
• 1(2)H-benz[f]indazole-4,9-dione
• 1(2)H-benzo[f]indazole-4,9-dione
• 1H-Benz(f)indazole-4,9-dione
• 1H-benz[f]indazol-4,9-dione
• 1H-Benz[f]indazole-4,9-dione
• 4.9-Dihydro-4.9-dioxo-1H-benz< f> indazol
• AC1L6YAB
• AG-D-08743
• CHEMBL190918
• CTK0G8089
• NSC178007

Computed Properties

• Exact Mass: 198.04298
• Monoisotopic Mass: 198.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.82
• LogP: 1.18510